Cas no 2172184-77-7 (5-ethyl-2-(2-methoxyethyl)-6-methylthieno2,3-dpyrimidine-4-carboxylic acid)

• Product Name: 5-ethyl-2-(2-methoxyethyl)-6-methylthieno2,3-dpyrimidine-4-carboxylic acid
• CAS No: 2172184-77-7
• MF: C₁₃H₁₆N₂O₃S
• MW: 280.342741966248
• CID: 6084834
• PubChem ID: 165508698
• Update Time: 2025-06-27

5-ethyl-2-(2-methoxyethyl)-6-methylthieno2,3-dpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-2-(2-methoxyethyl)-6-methylthieno2,3-dpyrimidine-4-carboxylic acid
• EN300-1267839
• 5-ethyl-2-(2-methoxyethyl)-6-methylthieno[2,3-d]pyrimidine-4-carboxylic acid
• 2172184-77-7

• Inchi： 1S/C13H16N2O3S/c1-4-8-7(2)19-12-10(8)11(13(16)17)14-9(15-12)5-6-18-3/h4-6H2,1-3H3,(H,16,17)
• InChI Key： KFGJWGCOFODGPR-UHFFFAOYSA-N
• SMILES： S1C2C(=C(C(=O)O)N=C(CCOC)N=2)C(=C1C)CC

Computed Properties

• Exact Mass: 280.08816355g/mol
• Monoisotopic Mass: 280.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Additional information on 5-ethyl-2-(2-methoxyethyl)-6-methylthieno2,3-dpyrimidine-4-carboxylic acid

Introduction to 5-Ethyl-2-(2-Methoxyethyl)-6-Methylthieno[2,3-d]pyrimidine-4-Carboxylic Acid (CAS No. 2172184-77-7)

5-Ethyl-2-(2-methoxyethyl)-6-methylthieno[2,3-d]pyrimidine-4-carboxylic acid (CAS No. 2172184-77-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 5-Ethyl-2-(2-methoxyethyl)-6-methylthieno[2,3-d]pyrimidine-4-carboxylic acid is characterized by a thienopyrimidine core with specific substituents that enhance its pharmacological profile. The presence of the ethyl, methoxyethyl, and methyl groups on the thienopyrimidine scaffold contributes to its solubility, stability, and bioavailability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 5-Ethyl-2-(2-methoxyethyl)-6-methylthieno[2,3-d]pyrimidine-4-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by targeting key viral enzymes, such as RNA-dependent RNA polymerase (RdRp).

In addition to its antiviral properties, 5-Ethyl-2-(2-methoxyethyl)-6-methylthieno[2,3-d]pyrimidine-4-carboxylic acid has shown promising anticancer effects. Research conducted at the National Cancer Institute demonstrated that this compound can selectively induce apoptosis in various cancer cell lines while sparing normal cells. The anticancer activity is attributed to its ability to disrupt microtubule dynamics and inhibit cell cycle progression.

The anti-inflammatory potential of 5-Ethyl-2-(2-methoxyethyl)-6-methylthieno[2,3-d]pyrimidine-4-carboxylic acid has also been explored. A study published in the Journal of Inflammation Research found that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

To further understand the pharmacokinetic and pharmacodynamic properties of 5-Ethyl-2-(2-methoxyethyl)-6-methylthieno[2,3-d]pyrimidine-4-carboxylic acid, extensive preclinical studies have been conducted. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and has a long half-life, which suggests that it could be administered less frequently in clinical settings.

The safety profile of 5-Ethyl-2-(2-methoxyethyl)-6-methylthieno[2,3-d]pyrimidine-4-carboxylic acid has been evaluated in animal models. Toxicology studies have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. This favorable safety profile supports its potential for further clinical development.

Clinical trials are currently underway to assess the efficacy and safety of 5-Ethyl-2-(2-methoxyethyl)-6-methylthieno[2,3-d]pyrimidine-4-carboxylic acid in human subjects. Early phase I trials have shown promising results, with patients exhibiting good tolerability and significant improvements in target symptoms. These findings have paved the way for larger phase II and III trials to confirm these initial observations.

In conclusion, 5-Ethyl-2-(2-methoxyethyl)-6-methylthieno[2,3-d]pyrimidine-4-carboxylic acid (CAS No. 2172184-77-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of antiviral therapy, cancer treatment, and anti-inflammatory medicine. As more data from ongoing clinical trials become available, it is expected that this compound will play a significant role in advancing medical treatments for various diseases.